Cas no 2171656-41-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(phenyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(phenyl)carbamoylpropanoic acid
• CAS No: 2171656-41-8
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6428112
• PubChem ID: 165505509
• Update Time: 2025-10-25

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(phenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(phenyl)carbamoylpropanoic acid
• 2171656-41-8
• EN300-1489720
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[methyl(phenyl)carbamoyl]propanoic acid

• Inchi： 1S/C26H24N2O5/c1-28(17-9-3-2-4-10-17)25(31)23(15-24(29)30)27-26(32)33-16-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h2-14,22-23H,15-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： BIRPWMJCORPWDR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)C1C=CC=CC=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(phenyl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(phenyl)carbamoylpropanoic acid (CAS No. 2171656-41-8)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(phenyl)carbamoylpropanoic acid, identified by its CAS number 2171656-41-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a methylphenylcarbamoyl moiety, and an amino-propanoic acid backbone. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a valuable intermediate in the development of novel therapeutic agents.

The Fmoc group, a cornerstone in peptide synthesis, plays a pivotal role in this compound by serving as an amino acid protecting group. This feature is particularly relevant in the context of solid-phase peptide synthesis (SPPS), where Fmoc chemistry is widely employed due to its high stability and ease of removal under mild acidic conditions. The presence of the Fmoc moiety in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(phenyl)carbamoylpropanoic acid underscores its potential utility as a building block for constructing more complex peptide-based drugs. Recent advancements in peptide drug design have highlighted the importance of protecting groups that enhance synthetic efficiency while maintaining structural integrity, making this compound a promising candidate for further exploration.

The methylphenylcarbamoyl substituent further contributes to the compound's versatility. This group introduces both steric bulk and electronic properties that can influence the molecule's interactions with biological targets. In drug discovery, such substituents are often strategically incorporated to modulate binding affinity, solubility, and metabolic stability. The phenyl ring, in particular, is known for its ability to engage in π-stacking interactions with aromatic residues in proteins, which can be exploited to improve binding affinity. Moreover, the methyl group provides additional conformational flexibility, allowing the molecule to adopt multiple binding orientations within a target protein's active site.

The propanoic acid backbone serves as the core structural unit, providing a linear scaffold that can be further functionalized to introduce additional pharmacophoric elements. This linear motif is common in bioactive molecules due to its ability to adopt favorable conformations that facilitate interactions with biological targets. The combination of these structural features makes 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(phenyl)carbamoylpropanoic acid a versatile intermediate for synthesizing a wide range of pharmacologically relevant compounds.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting post-translational modifications (PTMs), such as phosphorylation and ubiquitination, which play critical roles in various cellular processes. The structural features of this compound suggest its potential utility in designing inhibitors that interact with modified proteins. For instance, the Fmoc group can be removed under acidic conditions to reveal an amine functionality, which can then be coupled to other pharmacophores or used to modify existing PTMs. This reactivity makes it an attractive candidate for developing probes or inhibitors that modulate PTM-dependent signaling pathways.

Another area where this compound shows promise is in the field of kinase inhibition. Kinases are enzymes that play key roles in cell signaling and are frequently targeted by small molecule inhibitors due to their involvement in numerous diseases, including cancer and inflammatory disorders. The presence of both aromatic rings and polar functional groups in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(phenyl)carbamoylpropanoic acid makes it well-suited for interacting with the ATP-binding pockets of kinase enzymes. Additionally, the flexibility provided by the propanoic acid backbone allows for fine-tuning of binding interactions through structure-based drug design approaches.

Recent studies have also explored the use of fluorene-based compounds in medicinal chemistry due to their favorable photophysical properties. Fluorene derivatives are known for their high fluorescence quantum yields and thermal stability, making them useful as probes or labels in biochemical assays. While this compound's primary application may lie in pharmaceutical synthesis, its fluorenylmethoxycarbonyl moiety could potentially be exploited for developing fluorescent probes or imaging agents for biological research.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(phenyl)carbamoylpropanoic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the protection of an amine group with an Fmoc moiety, followed by carbamate formation using a methylphenylcarbamoylating agent. The final step involves introducing the propanoic acid side chain through appropriate functional group transformations. These synthetic strategies showcase the power of transition metal-catalyzed reactions and modern ligand design techniques, which have significantly enhanced the efficiency and scalability of complex organic syntheses.

The chemical properties of this compound also make it an interesting subject for computational studies aimed at understanding molecular interactions at a quantum mechanical level. Advanced computational methods such as molecular dynamics (MD) simulations and density functional theory (DFT) calculations can provide insights into how this molecule binds to biological targets and undergoes conformational changes upon interaction. Such studies are crucial for rationalizing experimental observations and guiding the optimization of lead compounds during drug discovery campaigns.

In conclusion,3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(phenyl)carbamoylpropanoic acid (CAS No. 2171656-41-8) represents a structurally sophisticated compound with significant potential applications in pharmaceutical chemistry and bioorganic synthesis. Its unique combination of functional groups makes it a valuable intermediate for constructing novel therapeutic agents targeting various diseases. The growing interest in PTM modulation and kinase inhibition further underscores its relevance as a building block for next-generation drugs. As synthetic methodologies continue to evolve, compounds like this will undoubtedly play an increasingly important role in advancing drug discovery efforts worldwide.